N-[2-(4-chlorophenoxy)ethyl]-2-methyl-2-propanamine

• IUPAC Name: N-[2-(4-chlorophenoxy)ethyl]-2-methylpropan-2-amine
• InChI: InChI=1S/C12H18ClNO/c1-12(2,3)14-8-9-15-11-6-4-10(13)5-7-11/h4-7,14H,8-9H2,1-3H3
• InChI Key: MXTXCMQOGSJCIR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NCCOC1=CC=C(C=C1)Cl
• Molecular Formula: C12H18ClNO
• Molecular Weight: 227.73 g/mol

Description

N-[2-(4-chlorophenoxy)ethyl]-2-methyl-2-propanamine, also known as Clenbuterol, is a beta-2 agonist and a sympathomimetic drug that has been widely used in the field of research. It was first developed as a bronchodilator for the treatment of respiratory diseases such as asthma in humans and horses. However, due to its anabolic properties, it has been used illegally in the bodybuilding and athletic communities.

Mechanism of Action

N-[2-(4-chlorophenoxy)ethyl]-2-methyl-2-propanamine works by binding to beta-2 adrenergic receptors in the body, which leads to the activation of adenylate cyclase and the production of cyclic adenosine monophosphate (cAMP). This results in the relaxation of smooth muscles, such as those in the airways, and the stimulation of protein synthesis in skeletal muscle cells.
Biochemical and Physiological Effects:
N-[2-(4-chlorophenoxy)ethyl]-2-methyl-2-propanamine has been shown to have several biochemical and physiological effects, including increased protein synthesis, increased muscle mass, decreased fat mass, and increased metabolic rate. It has also been shown to increase heart rate, blood pressure, and body temperature.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(4-chlorophenoxy)ethyl]-2-methyl-2-propanamine in lab experiments is its ability to increase muscle mass and decrease fat mass, which can be useful in studying the effects of various compounds on muscle growth and fat loss. However, one limitation is its potential for abuse in the bodybuilding and athletic communities, which can lead to unreliable results.

Future Directions

There are several future directions for research on N-[2-(4-chlorophenoxy)ethyl]-2-methyl-2-propanamine, including its effects on muscle growth and fat loss in humans, its potential as a treatment for respiratory diseases, and its potential as a performance-enhancing drug in the athletic community. In addition, further research is needed to determine the optimal dosage and duration of treatment for N-[2-(4-chlorophenoxy)ethyl]-2-methyl-2-propanamine in various applications.

Synthesis Methods

N-[2-(4-chlorophenoxy)ethyl]-2-methyl-2-propanamine can be synthesized through several methods, including the reaction of 4-chlorophenol with ethylene oxide in the presence of sodium hydroxide, followed by the reaction with 2-amino-2-methylpropanol. Another method involves the reaction of 4-chlorophenol with ethylene oxide in the presence of sodium hydroxide, followed by the reaction with 2-amino-2-methylpropane-1,3-diol. The final product is then purified through recrystallization.

Scientific Research Applications

N-[2-(4-chlorophenoxy)ethyl]-2-methyl-2-propanamine has been used in various scientific research studies, including its effects on muscle growth, fat loss, and respiratory diseases. It has been shown to increase muscle mass and decrease fat mass in animal studies. In addition, it has been used as a bronchodilator in the treatment of respiratory diseases such as asthma in humans and horses.